Cas no 101187-39-7 (Azido-PEG3-azide)
Azido-PEG3-azide is a bifunctional PEG-based crosslinker featuring terminal azide groups at both ends of a triethylene glycol (PEG3) spacer. This compound is widely utilized in click chemistry applications, particularly in CuAAC (copper-catalyzed azide-alkyne cycloaddition) reactions, due to its high reactivity and selectivity. The PEG3 spacer enhances solubility in aqueous and organic solvents while maintaining low molecular weight, facilitating efficient conjugation of biomolecules or polymers. Its symmetrical structure ensures uniform reactivity, making it suitable for bioconjugation, material science, and polymer modification. The azide groups enable rapid, stable triazole formation with alkynes, offering a reliable tool for constructing complex molecular architectures under mild conditions.
Azido-PEG3-azide structure
Product Name:Azido-PEG3-azide
CAS No:101187-39-7
MF:C8H16N6O3
MW:244.251040458679
MDL:MFCD03425545
CID:124517
Update Time:2025-05-20
Azido-PEG3-azide Chemical and Physical Properties
Names and Identifiers
-
- 1,11-Diazido-3,6,9-trioxaundecane
- 1-azido-2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethane
- Azido-PEG3-azido
- Bis-PEG3-Azide
- Azido-PEG4-azide
- Azido-PEG3-azide
-
- MDL： MFCD03425545
- Inchi： 1S/C8H16N6O3/c9-13-11-1-3-15-5-7-17-8-6-16-4-2-12-14-10/h1-8H2
- InChI Key： SFMMXKLNFMIUCH-UHFFFAOYSA-N
- SMILES： O(CCOCCN=[N+]=[N-])CCOCCN=[N+]=[N-]
Computed Properties
- Exact Mass: 244.12800
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 12
Experimental Properties
- Density: 1.170 g/mL at 25 °C
- Boiling Point: 163-196 °C/760 mmHg
- Refractive Index: n20/D 1.470
- Solubility: Soluble in chloroform, DCM, DMF, DMSO, or THF
- PSA: 127.19000
- LogP: 0.56232
Azido-PEG3-azide Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： P264; P270; P301 + P312; P330; P501
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： 24/25
-
Hazardous Material Identification：
- Storage Condition：Store at room temperature
Azido-PEG3-azide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20570-1g |
Azido-PEG3-azide |
101187-39-7 | 98% | 1g |
5415CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20570-5g |
Azido-PEG3-azide |
101187-39-7 | 98% | 5g |
12682CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-20570-100mg |
Azido-PEG3-azide |
101187-39-7 | 98% | 100mg |
2565CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-KF579-100mg |
Azido-PEG3-azide |
101187-39-7 | ≥95% | 100mg |
￥364.0 | 2022-07-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-KF579-250mg |
Azido-PEG3-azide |
101187-39-7 | ≥95% | 250mg |
￥822.0 | 2022-07-29 | |
| BAI LING WEI Technology Co., Ltd. | 943268-100MG |
1,11-Diazido-3,6,9-trioxaundecane, 98% |
101187-39-7 | 98% | 100MG |
￥ 738 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 943268-500MG |
1,11-Diazido-3,6,9-trioxaundecane, 98% |
101187-39-7 | 98% | 500MG |
￥ 1476 | 2022-04-26 | |
| Apollo Scientific | BIPG1138-1g |
Azido-PEG3-azide |
101187-39-7 | 1g |
£52.00 | 2025-02-19 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024866-1g |
Azido-PEG3-azide |
101187-39-7 | 95% | 1g |
￥2015 | 2023-09-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R024866-5g |
Azido-PEG3-azide |
101187-39-7 | 95% | 5g |
￥6180 | 2023-09-11 |
Azido-PEG3-azide Related Literature
-
Merlin Cotessat,Dimitri Flachard,Daniil Nosov,Elena I. Lozinskaya,Denis O. Ponkratov,Daniel F. Schmidt,Eric Drockenmuller,Alexander S. Shaplov New J. Chem. 2021 45 53
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Emilie Dauzon,Xavier Sallenave,Cedric Plesse,Fabrice Goubard,Aram Amassian,Thomas D. Anthopoulos J. Mater. Chem. C 2022 10 3375
-
Lili Luo,Libing Liu,Yuxuan Ding,Yixuan Dong,Min Ma Chem. Commun. 2023 59 9675
-
Xiaolin Pei,Zhiyuan Luo,Li Qiao,Qinjie Xiao,Pengfei Zhang,Anming Wang,Roger A. Sheldon Chem. Soc. Rev. 2022 51 7281
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